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Compound of Interest

Compound Name: 2-Isopropylbenzeneboronic acid

Cat. No.: B1303771

An In-depth Technical Guide to 2-Isopropylbenzeneboronic Acid: Physical Properties and
Stability For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Isopropylbenzeneboronic acid, also known as (2-isopropylphenyl)boronic acid, is an
organoboron compound with the chemical formula COH13BO2.[1][2] It features a boronic acid
functional group (-B(OH)2) attached to a phenyl ring substituted with an isopropyl group at the
ortho position. This versatile reagent is of significant interest in organic synthesis, particularly
as a key building block in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to form
carbon-carbon bonds.[1][3] Its utility extends to medicinal chemistry and materials science,
where the unique properties of the boronic acid moiety are leveraged for various applications.
[1] This guide provides a comprehensive overview of its physical appearance, chemical
properties, and stability profile.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of 2-lsopropylbenzeneboronic acid
are summarized in the table below for quick reference.
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Property Value Reference
Chemical Formula C9H13BO2 [1112]
Molecular Weight 164.01 g/mol [2][4]

CAS Number 89787-12-2 [2]

White to off-white or light
Appearance _ [4][5]
yellow solid (powder or crystal)

Melting Point 88-89 °C [6]

Purity Typically 297% [1][5]

Physical Appearance

2-Isopropylbenzeneboronic acid is a solid compound at room temperature. It typically
appears as a white to off-white or pale yellow crystalline powder.[1][4][5]

Solubility

This compound is generally soluble in polar organic solvents.[1] While specific quantitative
solubility data is not widely published, arylboronic acids as a class tend to exhibit good
solubility in solvents like ethers (e.qg., diethyl ether, THF) and ketones, and very low solubility in
nonpolar hydrocarbon solvents.[7]

Stability and Handling

Chemical Stability: 2-Isopropylbenzeneboronic acid is stable under normal, recommended
storage conditions. However, like many boronic acids, it is susceptible to certain environmental
factors:

e Anhydride Formation: Boronic acids have a tendency to undergo dehydration to form cyclic
trimers known as boroxines. Commercial samples of 2-lsopropylbenzeneboronic acid may
contain varying amounts of this corresponding anhydride.[4]

e Hygroscopicity: The compound can be hygroscopic and should be protected from moisture.

e Incompatibilities: It is incompatible with strong oxidizing agents and strong acids.
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Storage and Handling Recommendations: To ensure the integrity of the compound, the
following storage and handling procedures are recommended:

o Storage: Keep the container tightly closed and store in a dry, cool, and well-ventilated place.
For long-term stability, refrigeration and storage under an inert atmosphere (e.g., nitrogen)
are advised.[5]

o Handling: Use personal protective equipment (PPE), including safety glasses, gloves, and a
lab coat. Handle in a well-ventilated area or fume hood to avoid inhalation of dust, which may
cause respiratory irritation.[2][8] Avoid contact with skin and eyes, as it can cause irritation.[2]

[8]
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Diagram 1: Handling and Storage Workflow
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Caption: Diagram 1: Recommended workflow for handling and storage.
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Experimental Protocols
General Synthesis via Grighard Reaction

A common method for the synthesis of arylboronic acids is the reaction of a Grignard reagent
with a trialkyl borate, followed by acidic hydrolysis.

Methodology:

o Grignard Reagent Formation: 2-Bromoisopropylbenzene is reacted with magnesium turnings
in an anhydrous ether solvent (e.g., THF or diethyl ether) under an inert atmosphere to form
the Grignard reagent, (2-isopropylphenyl)magnesium bromide.

» Borylation: The freshly prepared Grignard solution is cooled (typically to -78 °C) and added
slowly to a solution of a trialkyl borate, such as trimethyl borate or triisopropyl borate, in
anhydrous ether.

o Hydrolysis: After the reaction is complete, the mixture is warmed to room temperature and
then quenched by the slow addition of an aqueous acid (e.g., dilute HCI or H2S0O4).

o Workup and Purification: The organic layer is separated, and the aqueous layer is extracted
with an organic solvent. The combined organic extracts are washed, dried over an
anhydrous salt (e.g., MgSO4 or Na2S04), and the solvent is removed under reduced
pressure. The crude product is then purified, typically by recrystallization or column
chromatography, to yield pure 2-Isopropylbenzeneboronic acid.

Characterization by *H NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a primary technique used to confirm the
structure and assess the purity of 2-Isopropylbenzeneboronic acid.

Methodology:

o Sample Preparation: Dissolve approximately 5-10 mg of the purified 2-
Isopropylbenzeneboronic acid in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCI3,
d6-DMSO, or d4-methanol) in an NMR tube. Boronic acids can sometimes give broad peaks
or complex spectra due to the formation of boroxine anhydrides; using a solvent like d4-
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methanol can sometimes provide a clearer spectrum by forming the methyl boronate ester in
Situ.[6]

o Data Acquisition: Acquire the 'H NMR spectrum using a standard NMR spectrometer (e.g.,
400 MHz).

o Spectral Analysis: The resulting spectrum is analyzed for chemical shifts (), integration
values, and coupling patterns (multiplicity) to confirm the presence of the isopropyl group
protons and the aromatic protons, verifying that the structure is consistent with 2-
Isopropylbenzeneboronic acid.

Application in Suzuki-Miyaura Coupling

A principal application of 2-Isopropylbenzeneboronic acid is its use in the Suzuki-Miyaura
cross-coupling reaction to synthesize biaryl compounds.[3][9][10] This reaction involves the
palladium-catalyzed coupling of the boronic acid with an aryl or vinyl halide (or triflate).
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Diagram 2: Suzuki-Miyaura Catalytic Cycle
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Caption: Diagram 2: Key steps in the Suzuki-Miyaura reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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